1-(2-Methoxyphenyl)pyrazole-4-sulfonyl fluoride

• IUPAC Name: 1-(2-methoxyphenyl)pyrazole-4-sulfonyl fluoride
• InChI: InChI=1S/C10H9FN2O3S/c1-16-10-5-3-2-4-9(10)13-7-8(6-12-13)17(11,14)15/h2-7H,1H3
• InChI Key: WUCLCEXZOSQENY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(C=N2)S(=O)(=O)F
• Molecular Formula: C10H9FN2O3S
• Molecular Weight: 256.26 g/mol
• CAS No.: 2137745-54-9

Description

Pyrazole derivatives are known for their diverse pharmacological effects. Sulfonyl chlorides, synthesized from pyrazoles via sulfonation by chlorosulfonic acid, are used in the creation of a multitude of physiologically active compounds.

Synthesis Analysis

The synthesis of sulfonyl chlorides from pyrazoles involves sulfonation by chlorosulfonic acid. The optimum conditions for synthesizing pyrazolesulfonyl chlorides in preparative yields were determined.

Molecular Structure Analysis

Pyrazole-bearing compounds provide diverse functionality and stereochemical complexity in a five-membered ring structure.

Chemical Reactions Analysis

The reaction of hydrazones with nitroolefins mediated with strong bases such as t-BuOK exhibits a reversed, exclusive 1,3,4-regioselectivity. Subsequent quenching with strong acids such as TFA is essential to achieve good yields.

Mechanism of Action

Pyrazole derivatives have been reported to possess potent antileishmanial and antimalarial activities. The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of a certain compound.